Cas no 551-04-2 (1-Naphthaleneaceticacid, propyl ester)

551-04-2 structure
Product name:1-Naphthaleneaceticacid, propyl ester
1-Naphthaleneaceticacid, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthaleneaceticacid, propyl ester
- propyl 2-naphthalen-1-ylacetate
- AC1Q66NY
- AR-1L2356
- CTK5A3046
- n-Propyl-1-naphthylacetat
- NSC44526
- propyl 1-naphthylacetate
- MZIHHQHACSMVIF-UHFFFAOYSA-N
- DTXSID00286261
- naphthalene-1-acetic acid propyl ester
- 551-04-2
- NSC-44526
- SCHEMBL10810930
- PROPYL 2-(NAPHTHALEN-1-YL)ACETATE
- AKOS004117599
-
- Inchi: InChI=1S/C15H16O2/c1-2-10-17-15(16)11-13-8-5-7-12-6-3-4-9-14(12)13/h3-9H,2,10-11H2,1H3
- InChI Key: MZIHHQHACSMVIF-UHFFFAOYSA-N
- SMILES: CCCOC(=O)CC1=CC=CC2=CC=CC=C21
Computed Properties
- Exact Mass: 228.11508
- Monoisotopic Mass: 228.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 346.8°Cat760mmHg
- Flash Point: 144.4°C
- Refractive Index: 1.576
- PSA: 26.3
1-Naphthaleneaceticacid, propyl ester Related Literature
-
Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
-
Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
551-04-2 (1-Naphthaleneaceticacid, propyl ester) Related Products
- 105337-18-6(Ethyl 2-(3,5-dimethylphenyl)acetate)
- 14062-19-2(Ethyl p-Tolylacetate)
- 36076-26-3(1,4-Phenylenediacetic Acid Diethyl Ester)
- 2876-71-3(Methyl 2-Naphthylacetate)
- 101-97-3(Ethyl phenylacetate)
- 2876-78-0(methyl 2-(naphthalen-1-yl)acetate)
- 4606-15-9(Benzeneacetic acid,propyl ester)
- 40061-55-0(Ethyl m-tolylacetate)
- 2122-70-5(1-Naphthaleneacetic Acid Ethyl Ester)
- 102-20-5(2-Phenylethyl 2-Phenylacetate)
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